{[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine
CAS No.:
Cat. No.: VC15766305
Molecular Formula: C11H15F2N5
Molecular Weight: 255.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H15F2N5 |
|---|---|
| Molecular Weight | 255.27 g/mol |
| IUPAC Name | 1-[1-(difluoromethyl)pyrazol-3-yl]-N-[(1,5-dimethylpyrazol-4-yl)methyl]methanamine |
| Standard InChI | InChI=1S/C11H15F2N5/c1-8-9(6-15-17(8)2)5-14-7-10-3-4-18(16-10)11(12)13/h3-4,6,11,14H,5,7H2,1-2H3 |
| Standard InChI Key | KGAMBWIOAMMFBT-UHFFFAOYSA-N |
| Canonical SMILES | CC1=C(C=NN1C)CNCC2=NN(C=C2)C(F)F |
Introduction
The compound {[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine is a complex organic molecule featuring a unique pyrazole structure. It is characterized by the presence of a difluoromethyl group attached to one pyrazole ring and dimethyl substitutions on another pyrazole ring. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in medicinal chemistry.
Synthesis
The synthesis of {[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine typically involves multi-step organic reactions. These processes may include the formation of pyrazole rings and subsequent modifications to introduce the difluoromethyl and dimethyl groups.
Comparison with Similar Compounds
Several compounds share structural similarities with {[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine. These include:
| Compound Name | Structure Features | Notable Activities |
|---|---|---|
| 5-methyl-1H-pyrazol-3-amine | Contains a methyl group on the pyrazole ring | Antimicrobial |
| 3-amino-5-methylpyrazole | Amino group substitution | Anti-inflammatory |
| 4-methylpyrazole | Simple methyl substitution | Used in various chemical syntheses |
Potential Applications
The unique structure of {[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine makes it suitable for various applications in synthetic organic chemistry and medicinal chemistry. Interaction studies are critical for understanding how this compound interacts with biological systems, which will help elucidate its mechanism of action and therapeutic potential.
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